Cas no 854372-76-2 (4-ethyl-5-Thiazoleethanol)

• Product Name: 4-ethyl-5-Thiazoleethanol
• CAS No: 854372-76-2
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 990488
• Update Time: 2024-03-05

4-ethyl-5-Thiazoleethanol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-Thiazoleethanol
• 5-Thiazoleethanol, 4-ethyl-

• Inchi： 1S/C7H11NOS/c1-2-6-7(3-4-9)10-5-8-6/h5,9H,2-4H2,1H3
• InChI Key： SBNDHNYUQZYQSR-UHFFFAOYSA-N
• SMILES： S1C(CCO)=C(CC)N=C1

Computed Properties

• Exact Mass: 157.056
• Monoisotopic Mass: 157.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 267.5±25.0 °C(Predicted)
• pka: 14.59±0.10(Predicted)